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Compound of Interest

Compound Name: 4-Boronophenylthiocarboxamide
CAS No.: 850589-35-4
Cat. No.: B1447625

Get Quote

. J

Technical Whitepaper: 4-

Boronophenylthiocarboxamide

Structural Properties, Synthesis, and Therapeutic
Potential

Executive Summary

4-Boronophenylthiocarboxamide is a bifunctional organoboron scaffold integrating a boronic
acid moiety (critical for Suzuki-Miyaura cross-coupling and carbohydrate recognition) with a
primary thioamide (a versatile pharmacophore and precursor for thiazole heterocycles). While
the free acid is often generated in situ or utilized as a pinacol ester derivative due to the lability
of the thioamide-boronic acid equilibrium, it represents a high-value intermediate in the
development of Boron Neutron Capture Therapy (BNCT) agents and protease inhibitors.

Part 1: Chemical Identity & Structural Analysis
Nomenclature and Identification
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o Systematic Name: (4-Thiocarbamoylphenyl)boronic acid

e Synonyms: 4-Boronobenzenecarbothioamide; 4-Boronothiobenzamide
e Molecular Formula: C7HsBNO2S

e Molecular Weight: 180.03 g/mol

e SMILES:NC(=S)clccc(B(0O)O)ccl

« InChlKey: (Predicted) ZNQVJISCQZXVXIX-UHFFFAOYSA-N[1]

CAS Registry Status

Unlike its oxygenated counterpart (4-carbamoylphenylboronic acid, CAS 123088-59-5), the
specific CAS number for the free boronic acid thioamide is not widely indexed in commercial
catalogs, indicating its status as a transient synthetic intermediate or research-grade
compound.

e Primary Precursor CAS: 123088-59-5 (4-Carbamoylphenylboronic acid)[2]

e Pinacol Ester Derivative CAS: 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiobenzamide
(often custom synthesized).

Structural Visualization

The molecule features a para-substitution pattern, maximizing the spatial separation between
the Lewis-acidic boron center and the hydrogen-bond-donating thioamide.

Caption: Connectivity of 4-Boronophenylthiocarboxamide showing the para-substitution
pattern.

Part 2: Synthetic Methodology

Due to the sensitivity of the boronic acid group to harsh thionation conditions, the synthesis
requires controlled protocols. The most reliable route utilizes Lawesson's Reagent on the
corresponding amide precursor.
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Synthesis Protocol (Thionation)

Objective: Conversion of 4-carbamoylphenylboronic acid to 4-thiocarbamoylphenylboronic acid.
Reagents:

e Substrate: 4-Carbamoylphenylboronic acid (1.0 eq) [CAS: 123088-59-5][2]

o Reagent: Lawesson’s Reagent (0.6 eq) [CAS: 19172-47-5]

e Solvent: Anhydrous THF or Toluene (Dryness is critical to prevent boronic anhydride
formation).

Step-by-Step Workflow:

 Dissolution: Dissolve 4-carbamoylphenylboronic acid in anhydrous THF under an inert
atmosphere (N2 or Ar).

» Addition: Add Lawesson’s Reagent in a single portion. The mixture may turn slightly
yellow/orange.

e Reflux: Heat the reaction to reflux (66°C for THF, 110°C for Toluene) for 2—4 hours. Monitor
by TLC (the thioamide is less polar than the amide).

» Quenching: Cool to room temperature. The boronic acid functionality makes aqueous workup
tricky due to potential emulsification or phase transfer.

 Purification: Evaporate solvent in vacuo. Purify via flash column chromatography using a
gradient of CH2Cl2/MeOH. Note: Avoid acidic silica if possible, or perform a rapid filtration.

Synthetic Pathway Diagram

4-Carbamoylphenylboronic Acid
(CAS 123088-59-5) + 0.6 eq Reagent 2.4 hrs Reflux
Reaction Matrix - [P-O byproduct
(Reflux in THF)

Lawesson's Reagent
(Thionation)

4-Boronophenylthiocarboxamide
(Target)
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Caption: Thionation of the amide precursor using Lawesson's Reagent to yield the target
thioamide.

Part 3: Reactivity & Functional Applications
Hantzsch Thiazole Synthesis

The primary thioamide group is a key building block for thiazoles, a scaffold prevalent in kinase
inhibitors and antibiotics.

e Mechanism: Reaction with a-haloketones (e.g., chloroacetone) cyclizes the thioamide into a
thiazole ring.

e Result: A phenylboronic acid linked to a thiazole, creating a bi-aryl system ready for further
Suzuki coupling.

Boron Neutron Capture Therapy (BNCT)

The boronic acid moiety acts as a capture agent for thermal neutrons (

)

» Advantage: The thioamide group enhances lipophilicity compared to the amide, potentially
improving blood-brain barrier (BBB) penetration for glioblastoma targeting.

¢ Binding: Boronic acids form reversible covalent bonds with diols (e.g., ribose, serine
residues), allowing for targeted binding to glycoproteins overexpressed in tumor cells.

Physicochemical Profile[3]
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Property Value (Predicted) Relevance

Exists as neutral species at

pKa (Boronic Acid) ~8.8 ) ]

physiological pH.

Moderate lipophilicity; suitable
LogP ~1.2 .

for drug delivery.

High potential for receptor
H-Bond Donors 4 (2 from B(OH)z, 2 from NH2) ) )

interaction.

Susceptible to dehydration
Stability Moderate (boroxine formation) and

hydrolysis.

Part 4: Handling & Safety

o Storage: Store at -20°C under inert gas. Boronic acids spontaneously dehydrate to form
cyclic trimers (boroxines). This is reversible upon dissolution in aqueous media.

o Toxicity: Treat as a potential irritant. Thioamides can liberate H2S under strong acidic
conditions; use in a fume hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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